Cas no 510723-62-3 ({4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine)

• Product Name: {4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine
• CAS No: 510723-62-3
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 1068122
• PubChem ID: 846162
• Update Time: 2025-06-14

{4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• {4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine
• (4-[(4-METHOXY-BENZYLAMINO)-METHYL]-PHENYL)-DIMETHYL-AMINE
• HMS1557E16
• TimTec1_008200
• DTXSID101163747
• AKOS000233508
• SB81601
• AN-465/42535673
• SCHEMBL24343254
• SR-01000325701
• SR-01000325701-1
• Benzenemethanamine, N-[[4-(dimethylamino)phenyl]methyl]-4-methoxy-
• 4-({[(4-methoxyphenyl)methyl]amino}methyl)-N,N-dimethylaniline
• 4-[[(4-methoxyphenyl)methylamino]methyl]-N,N-dimethylaniline
• 510723-62-3
• N-[4-(dimethylamino)benzyl]-N-(4-methoxybenzyl)amine
• 4-(((4-Methoxybenzyl)amino)methyl)-N,N-dimethylaniline

• MDL： MFCD03724419
• Inchi： 1S/C17H22N2O/c1-19(2)16-8-4-14(5-9-16)12-18-13-15-6-10-17(20-3)11-7-15/h4-11,18H,12-13H2,1-3H3
• InChI Key： UMWLNIWSXCFEEZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 270.173213330g/mol
• Monoisotopic Mass: 270.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.5Ų

{4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on {4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine

Comprehensive Overview of {4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine (CAS No. 510723-62-3)

The compound {4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine (CAS No. 510723-62-3) is a structurally unique chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its methoxy-benzylamino and dimethyl-amine functional groups, this molecule exhibits potential applications in drug discovery, particularly in targeting neurological and inflammatory pathways. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy and safety profile.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine. {4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine aligns with this trend due to its ability to interact with specific biological targets. Its aromatic amine backbone makes it a candidate for studying G-protein-coupled receptors (GPCRs), a hot topic in current pharmacological research. This compound's lipophilicity and molecular weight further enhance its drug-like properties, making it a subject of interest in medicinal chemistry.

The synthesis of CAS No. 510723-62-3 involves multi-step organic reactions, including reductive amination and protective group strategies. These methods are critical for achieving high purity and yield, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for further development. The growing interest in high-throughput screening (HTS) has also highlighted the importance of such well-defined molecules in accelerating drug discovery pipelines.

From a therapeutic perspective, {4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine has shown promise in preliminary studies related to neuroprotection and immune modulation. These areas are particularly relevant given the rising prevalence of neurodegenerative diseases and autoimmune disorders. The compound's blood-brain barrier (BBB) permeability is another key feature under investigation, as it could enable the development of novel central nervous system (CNS) therapeutics.

Environmental and regulatory considerations are also paramount when working with CAS No. 510723-62-3. Researchers must adhere to Good Laboratory Practices (GLP) and ensure proper disposal methods to minimize ecological impact. The compound's biodegradability and toxicity profile are being evaluated to align with global sustainability goals, a topic increasingly prioritized by both academia and industry.

In conclusion, {4-[(4-Methoxy-benzylamino)-methyl]-phenyl}-dimethyl-amine represents a versatile and promising candidate in modern drug development. Its unique chemical structure, combined with its potential therapeutic applications, positions it at the forefront of innovative pharmacology. As research continues to unfold, this compound may play a pivotal role in addressing unmet medical needs and advancing personalized medicine.